Cas no 71560-75-3 ( )
structure
Product Name:
CAS No:71560-75-3
MF:C15H14O5S2
MW:338.398662090302
CID:976578
PubChem ID:331101
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1,3-bis(benzenesulfonyl)propan-2-one
- 1,3-bis-benzenesulfonyl-acetone
- 1,3-Bis-benzolsulfonyl-aceton
- 1,3-Dibenzylsulfonyl-aceton
- AC1L78AW
- Bis-benzolsulfonyl-aceton
- CTK2H9794
- NSC321224
- 71560-75-3
- DTXSID40317866
- MLS003170640
- SMR001874564
- NSC-321224
-
-
- Inchi: 1S/C15H14O5S2/c16-13(11-21(17,18)14-7-3-1-4-8-14)12-22(19,20)15-9-5-2-6-10-15/h1-10H,11-12H2
- InChI Key: RIMXXXXGJMPHLY-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(CC(CS(C1C=CC=CC=1)(=O)=O)=O)(=O)=O
Computed Properties
- Exact Mass: 338.02832
- Monoisotopic Mass: 338.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.367
- Boiling Point: 601.1°C at 760 mmHg
- Flash Point: 405.3°C
- Refractive Index: 1.586
- PSA: 85.35
- LogP: 3.66490
Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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